Cas no 909850-18-6 (3-methyl-Pyrimido[1,2-a]benzimidazol-4(10H)-one)

• Product Name: 3-methyl-Pyrimido[1,2-a]benzimidazol-4(10H)-one
• CAS No: 909850-18-6
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 1121180
• PubChem ID: 118989479
• Update Time: 2025-04-20

3-methyl-Pyrimido[1,2-a]benzimidazol-4(10H)-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-Pyrimido[1,2-a]benzimidazol-4(10H)-one
• 909850-18-6
• 3-Methylbenzo[4,5]imidazo[1,2-a]pyrimidin-4(10H)-one

• Inchi： 1S/C11H9N3O/c1-7-6-12-11-13-8-4-2-3-5-9(8)14(11)10(7)15/h2-6H,1H3,(H,12,13)
• InChI Key： GREDNVPLAUPRIW-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CN=C2NC3C=CC=CC=3N21

Computed Properties

• Exact Mass: 199.074561919g/mol
• Monoisotopic Mass: 199.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.7Ų